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Compound of Interest

Compound Name: 3-(3-Pyridyl)aniline dihydrochloride

Cat. No.: B3418407 Get Quote

This document serves as an in-depth technical guide on 3-(3-Pyridyl)aniline dihydrochloride
for researchers, scientists, and drug development professionals. It aims to provide a

comprehensive understanding beyond a standard Safety Data Sheet (SDS) by integrating

technical data with practical, field-proven insights to ensure safe handling and experimental

integrity.

Core Chemical Identity and Properties
3-(3-Pyridyl)aniline dihydrochloride is a heterocyclic compound featuring both a pyridine and

an aniline ring. This unique structural combination makes it a valuable building block in

medicinal chemistry. The dihydrochloride salt form is typically supplied to enhance aqueous

solubility and stability.

Property Data References

Molecular Formula C₁₁H₁₂Cl₂N₂ [1][2]

Molecular Weight 243.13 g/mol [1][2][3][4]

CAS Number 1235380-44-5 [1][2]

Appearance Powder

Storage Temperature
Room Temperature / Sealed in

dry, 2-8°C
[1]
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Understanding these fundamental properties is the first step in designing safe and effective

experimental protocols. The compound's salt form indicates that it will behave as an acid in

solution, a critical consideration for reaction chemistry and biological assays.

Hazard Analysis and GHS Classification
A rigorous assessment of the hazards associated with 3-(3-Pyridyl)aniline dihydrochloride is

essential for risk mitigation. The Globally Harmonized System (GHS) provides the framework

for this analysis.

GHS Pictogram:

alt text

GHS07[1]

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[5][6]

H315: Causes skin irritation.[5][6]

H319: Causes serious eye irritation.[5][6]

H335: May cause respiratory irritation.[5][6]

Causality Behind Hazards: The aniline substructure is a well-known toxicophore, and many

aniline derivatives are known to be irritants and harmful upon ingestion. The dihydrochloride

salt can contribute to the irritant effects, particularly on mucous membranes and the respiratory

tract.

Caption: Hazard identification workflow for 3-(3-Pyridyl)aniline dihydrochloride and

corresponding PPE requirements.

Safe Handling and Engineering Controls
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The principle of ALARA (As Low As Reasonably Achievable) should guide all handling

procedures to minimize exposure.

Engineering Controls:
Chemical Fume Hood: All manipulations of the solid compound and its solutions must be

performed in a properly functioning chemical fume hood.[7] This is a critical control to

prevent inhalation of dust or aerosols, directly addressing the H335 (May cause respiratory

irritation) hazard.

Emergency Equipment: Laboratories must be equipped with an easily accessible and

regularly tested safety shower and eyewash station.

Personal Protective Equipment (PPE):
Eye and Face Protection: Wear chemical safety goggles that meet NIOSH (US) or EN 166

(EU) standards.[7][8] A face shield should be used when handling larger quantities or when

there is a significant risk of splashing.[7]

Skin Protection: Wear nitrile gloves and a lab coat.[7][8] Gloves must be inspected before

use and removed using the proper technique to avoid skin contact.[8] Contaminated clothing

should be removed immediately.

Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded,

a NIOSH/MSHA-approved respirator is necessary.[7]

Storage Protocols:
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][7][9]

Some suppliers recommend refrigeration (2-8°C) for long-term stability.[1]

Incompatibilities: Keep away from strong oxidizing agents and bases.[7]

First-Aid and Emergency Procedures
Immediate and appropriate first-aid is crucial in mitigating the effects of accidental exposure.

First-Aid Protocol Workflow:
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Caption: Immediate first-aid actions for different routes of exposure.

Self-Validating Logic in First Aid:

Eye Contact: The H319 hazard ("Causes serious eye irritation") necessitates immediate and

prolonged flushing to physically remove the chemical and minimize damage.[10][11][12]

Ingestion: For corrosive or irritating substances, inducing vomiting is contraindicated as it

can cause secondary damage to the esophagus.

General Principle: In all cases of significant exposure, providing the Safety Data Sheet to

emergency medical personnel is critical for informing proper treatment.[10]

Accidental Release and Disposal
Spill Response:

Evacuate and Ventilate: Ensure the area is well-ventilated and non-essential personnel have

evacuated.

Personal Protection: Wear appropriate PPE, including respiratory protection if necessary.

Containment and Cleanup: Use an inert absorbent material to sweep up the solid, avoiding

dust formation.[7] Place the material in a suitable container for disposal.

Decontamination: Clean the spill area thoroughly.

Waste Disposal:
Dispose of the chemical and any contaminated materials as hazardous waste.[7][10] This

must be done in accordance with local, state, and federal regulations through an approved

waste disposal plant.[7][10] Do not dispose of down the drain or in general waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

